![molecular formula C17H12ClN3O6S B2739562 6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate CAS No. 896309-85-6](/img/structure/B2739562.png)
6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate
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Description
6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate is a useful research compound. Its molecular formula is C17H12ClN3O6S and its molecular weight is 421.81. The purity is usually 95%.
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Scientific Research Applications
Cycloaddition Reactions and Heterocyclic Compound Formation
- Research by Katritzky et al. (1980) on isonitrosoflavanone esters and their reactions with Schiff bases and heteroaromatic rings highlights the formation of complex heterocyclic compounds. These reactions lead to the synthesis of (o-hydroxybenzoyl)imidazoles and pyridoimidazoles, which are important in the development of new chemical entities with potential pharmaceutical applications. This study provides insight into the types of chemical transformations that compounds similar to "6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 5-chloro-2-nitrobenzoate" might undergo, offering pathways to new heterocyclic compounds with varied applications (Katritzky et al., 1980).
Dinickel(II) Complexes as Catalysts
- A study by Zhou et al. (2008) on dinickel(II) complexes of bis(N-heterocyclic carbene) ligands, including those with imidazole rings, demonstrates their efficiency as catalysts in coupling reactions. These findings suggest that related compounds could serve as catalysts in organic synthesis, particularly in facilitating the formation of biologically active molecules or materials with specific chemical properties (Zhou et al., 2008).
DNA Interaction Studies
- Research on the interaction of nitro and nitroimidazole compounds with DNA provides insights into potential biological activities and applications in medicinal chemistry. Studies have shown that nitroimidazoles can form adducts with DNA, suggesting a mechanism of action for potential antimicrobial or antitumor agents. These interactions could be relevant for the research and development of new therapeutics based on the chemical structure of "this compound" (Herreno-saenz et al., 1993).
properties
IUPAC Name |
[6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 5-chloro-2-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN3O6S/c1-20-5-4-19-17(20)28-9-11-7-14(22)15(8-26-11)27-16(23)12-6-10(18)2-3-13(12)21(24)25/h2-8H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGVXVVLIZOXVJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1SCC2=CC(=O)C(=CO2)OC(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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